Cas no 1219972-47-0 (4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride)

• Product Name: 4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride
• CAS No: 1219972-47-0
• MF: C₁₆H₂₅BrClNO
• MW: 362.732803106308
• CID: 4687423
• Update Time: 2025-05-24

4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethyl ether hydrochloride
• 3-((4-Bromo-2-(tert-butyl)phenoxy)methyl)piperidine hydrochloride
• 4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride
• 3-(4-bromo-2-tert-butylphenoxymethyl)piperidine hydrochloride

• Inchi： 1S/C16H24BrNO.ClH/c1-16(2,3)14-9-13(17)6-7-15(14)19-11-12-5-4-8-18-10-12;/h6-7,9,12,18H,4-5,8,10-11H2,1-3H3;1H
• InChI Key： VSEREDYKQKVCOK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)(C)C)OCC1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 276
• Topological Polar Surface Area: 21.3

Additional information on 4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride

Introduction to 4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride (CAS No. 1219972-47-0)

4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride, identified by the CAS number 1219972-47-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of arylpiperidine derivatives, which are widely explored for their potential biological activities. The presence of a bromine substituent at the para position relative to the methyl ether group, combined with a tert-butyl group on the aromatic ring, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications, particularly in drug formulation and bioavailability studies. This solubility advantage allows for more efficient delivery systems and improved pharmacokinetic profiles, which are essential considerations in modern drug design.

In recent years, arylpiperidine derivatives have been extensively studied due to their role as key scaffolds in the development of drugs targeting central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The structural motif of 4-bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride exhibits promising interactions with various biological targets, making it a candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The bromine atom at the para position allows for selective functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Similarly, the tert-butyl group provides steric hindrance that can modulate binding affinity and selectivity when interacting with biological targets. These features make 4-bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride a versatile building block for constructing novel pharmacophores.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that the rigid piperidine ring and the bulky tert-butyl group contribute to favorable binding interactions with protein targets, while the bromine substituent facilitates further derivatization. These insights have guided synthetic strategies aimed at optimizing potency and minimizing off-target effects.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual or multi-target activity. 4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride has been investigated for its potential to interact with multiple receptors or enzymes simultaneously, which could lead to synergistic therapeutic effects. For instance, its structural similarity to known active ingredients suggests that it may influence pathways relevant to inflammation and neurotransmitter modulation.

In addition to its pharmacological potential, this compound has been explored in synthetic organic chemistry as a model system for developing new methodologies. The challenge of functionalizing electron-deficient aromatic rings while maintaining regioselectivity has led to innovative approaches that could be applied broadly in drug discovery. Researchers have leveraged the reactivity of 4-bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride to develop novel catalysts and reaction conditions that improve efficiency and yield.

The synthesis of this compound typically involves multi-step processes starting from commercially available precursors. Key steps often include bromination of an appropriate phenolic derivative followed by piperidine ring formation and subsequent methylation. The final step involves conversion to the hydrochloride salt to enhance stability and solubility. Optimization of these synthetic routes is crucial for large-scale production and cost-effective manufacturing.

From a regulatory perspective, compounds like 4-bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies focus on assessing toxicity, pharmacokinetics, and pharmacodynamics using both in vitro and in vivo models. These studies provide critical data that informs decision-making regarding further development and potential market approval.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages enable researchers to predict properties such as metabolic stability, solubility, and interaction profiles with biological targets long before experimental validation is necessary. This accelerates the screening process significantly by allowing rapid evaluation of thousands of compounds based on their virtual properties.

Future directions in research may involve exploring analogs of 4-bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride with modified substituents to enhance specific biological activities or reduce side effects. For example, replacing the bromine atom with another functional group could alter binding interactions without completely sacrificing potency. Similarly, exploring different piperidine derivatives might uncover new mechanisms of action or expand therapeutic applications.

The integration of machine learning algorithms into drug discovery pipelines represents another frontier for innovation. By analyzing vast datasets containing structural information and biological responses, these algorithms can identify patterns that human researchers might miss. This approach has already led to successful discoveries where traditional methods failed or were too time-consuming.

In conclusion,4-Bromo-2-(tert-butyl)phenyl 3-piperidinylmethylether hydrochloride (CAS No. 1219972-47-0) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. Its role as an intermediate in synthetic chemistry underscores its importance not only as a standalone compound but also as a precursor for more complex molecules designed to address unmet medical needs.